Cas no 942920-37-8 (1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 942920-37-8
• MF: C₁₉H₂₆BN₃O₄
• MW: 371.238444805145
• CID: 2111928
• Update Time: 2023-08-04

1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• KMYLVVZUDKXTDI-UHFFFAOYSA-N
• 1-(1,1-dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C19H26BN3O4/c1-17(2,3)22-16(13-8-10-14(11-9-13)23(24)25)15(12-21-22)20-26-18(4,5)19(6,7)27-20/h8-12H,1-7H3
• InChI Key： KMYLVVZUDKXTDI-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2C2C=CC(=CC=2)[N+](=O)[O-])C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 548
• Topological Polar Surface Area: 82.1